Cas no 1292296-09-3 (8-epi Atazanavir)

8-epi Atazanavir is a stereoisomer of the antiretroviral drug Atazanavir, which is a protease inhibitor used in the treatment of HIV-1 infection. This epimer exhibits distinct chemical and pharmacological properties due to the altered spatial configuration at the C8 position. It serves as a valuable reference standard in analytical research, particularly for chromatographic and mass spectrometric studies, aiding in the identification and quantification of Atazanavir and its metabolites. The compound is of interest in drug metabolism and pharmacokinetic studies to understand stereospecific interactions and potential isomer-related effects. Its high purity and well-characterized structure make it suitable for method development and quality control in pharmaceutical analysis.

8-epi Atazanavir structure

Product Name:8-epi Atazanavir

CAS No:1292296-09-3

MF:C₃₈H₅₂N₆O₇

MW:704.855489730835

CID:1004103

PubChem ID:22940470

Update Time:2025-07-02

8-epi Atazanavir Chemical and Physical Properties

Names and Identifiers

- (3S,8R,9S,12S)-3,12-Bis(1,1-diMethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylMethyl)-6-[[4-(2-pyridinyl)phenyl]Methyl]-,2,5,6,10,13-pentaazatetradecanedioic Acid 1,14-DiMethyl Ester
- 8-epi Atazanavir
- methyl N-[(2S)-1-[2-[(2R,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
- Atazanavir Impurity 1
- 8-epi Atazanavir; (3S,8R,9S,12S)-3,12-Bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioic acid 1,14-dimethyl ester; Methyl-N-[(1S)-1-[[(1S,2R)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylami
- Atazanavir S,R,S,S-diastereomer
- UNII-5EQX656EUV
- Methyl [(5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-{[4-(pyridin-2-yl)phenyl]methyl}-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate
- ATAZANAVIR SULFATE IMPURITY E [EP IMPURITY]
- Methyl ((5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-((4-(pyridin-2-yl)phenyl)methyl)-2-oxa-4,7,8,12-tetraazahexadecan-14-yl)carbamate
- Methyl ((5S,8S,9R,14S)-8-benzyl-5-(tert-butyl)-9-hydroxy-15,15-dimethyl-3,6,13-trioxo-11-(4-(pyridin-2-yl)benzyl)-2-oxa-4,7,11,12-tetraazahexadecan-14-yl)carbamate
- Methyl [(5S,10R,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[[4-(pyridin-2-yl)phenyl]methyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate
- 1,14-Dimethyl (3S,8R,9S,12S)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioate
- 5EQX656EUV
- SCHEMBL3130450
- 8-Epiatazanavir
- (3S,8R,9S,12S)-3,12-Bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-,2,5,6,10,13-pentaazatetradecanedioic acid 1,14-dimethyl ester
- Atazanavir sulfate impurity E [EP]
- DTXSID40629138
- 1292296-09-3
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3S,8R,9S,12S)-
- 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, 1,14-dimethyl ester, (3S,8R,9S,12S)-
- 1,14-Dimethyl (3S,8R,9S,12S)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-2,5,6,10,13-pentaazatetradecanedioate
- Atazanavir S,R,S,S-diastereomer [USP IMPURITY]
- (3S,8R,9S,12S)-Atazanavir
- Methyl {(5S,10R,11S,14S)-11-benzyl-5-(tert-butyl)-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[4-(pyridin-2-yl)benzyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl}carbamate
- Inchi： 1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30+,31+,32+/m0/s1
- InChI Key： AXRYRYVKAWYZBR-SYEZAVJTSA-N
- SMILES： O[C@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O

Computed Properties

Exact Mass: 704.39000
Monoisotopic Mass: 704.38974802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 51
Rotatable Bond Count: 18
Complexity: 1110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 171Å²

Experimental Properties

PSA: 185.18000
LogP: 6.30100

8-epi Atazanavir Pricemore >>

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